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Compound of Interest

Compound Name: 2,4,5,6-Tetrachloropyrimidine

Cat. No.: B156064

An In-depth Technical Guide to the Commercial Sourcing and Quality Assessment of 2,4,5,6-
Tetrachloropyrimidine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

2,4,5,6-Tetrachloropyrimidine is a pivotal building block in the synthesis of targeted
therapeutics and advanced agrochemicals. The integrity of the final product is intrinsically
linked to the quality of this starting material. This guide provides a comprehensive framework
for navigating the commercial supplier landscape for 2,4,5,6-Tetrachloropyrimidine. It offers
in-depth technical advice on supplier qualification, quality control, and best practices for
handling and storage, empowering researchers and drug development professionals to make
informed procurement decisions that safeguard the quality and reproducibility of their work.

Introduction to 2,4,5,6-Tetrachloropyrimidine: A
Versatile Heterocyclic Intermediate

2,4,5,6-Tetrachloropyrimidine (CAS No. 1780-40-1) is a highly reactive, chlorinated
heterocyclic compound.[1] Its molecular structure, featuring four chlorine atoms attached to a
pyrimidine ring, provides multiple sites for nucleophilic substitution, making it an exceptionally
versatile intermediate in organic synthesis.[2]

Chemical and Physical Properties:
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Molecular Formula: CaClaN2[3]

Molecular Weight: 217.87 g/mol [3]

Appearance: White to light yellow or light orange powder or crystals.[1]

Melting Point: 65 - 70 °C[1]

Boiling Point: 108 - 112 °C (at 12 mmHg)[1]

The pyrimidine scaffold is a core component of DNA and RNA, and its derivatives are widely
utilized in medicinal chemistry.[4] Consequently, 2,4,5,6-Tetrachloropyrimidine serves as a
crucial starting material in the development of a range of pharmaceuticals, particularly antiviral
and anticancer agents.[1] Its application extends to the agrochemical industry, where it is an
intermediate in the synthesis of herbicides and fungicides.[1]

Given its role in the synthesis of high-value, biologically active molecules, the procurement of
2,4,5,6-Tetrachloropyrimidine of verifiable and consistent quality is of paramount importance.
Impurities or batch-to-batch variability can significantly impact reaction yields, impurity profiles
of subsequent intermediates, and the biological activity of the final compound.

The Commercial Supplier Landscape

The market for 2,4,5,6-Tetrachloropyrimidine consists of a mix of large chemical distributors
and specialized manufacturers. These suppliers cater to a wide range of needs, from small-
scale research quantities to bulk orders for process development and manufacturing.

Key Considerations for Supplier Selection:

o Purity and Specification: Suppliers typically offer 2,4,5,6-Tetrachloropyrimidine with purities
of 98% or higher, as determined by Gas Chromatography (GC).[5][6€] It is crucial to obtain a
detailed Certificate of Analysis (CoA) for each batch to verify its purity and impurity profile.

» Documentation and Traceability: Reputable suppliers will provide comprehensive
documentation, including a CoA, Safety Data Sheet (SDS), and information on the
manufacturing process and quality management system.
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e Scale-up Capability: For drug development projects, it is essential to select a supplier who
can provide consistent quality from research-scale to commercial-scale quantities.

e Technical Support: A supplier with a strong technical support team can provide valuable
assistance with product inquiries, handling instructions, and troubleshooting.

Profiles of Key Commercial Suppliers

The following is a non-exhaustive list of commercial suppliers of 2,4,5,6-
Tetrachloropyrimidine, compiled from publicly available information.

o TCI America: A well-established supplier of research chemicals, offering 2,4,5,6-
Tetrachloropyrimidine with a purity of >98.0% (GC).[6] Their products are available through
distributors like Fisher Scientific.[7]

» Santa Cruz Biotechnology: A global supplier of research reagents, providing 2,4,5,6-
Tetrachloropyrimidine for proteomics and other life science research applications.[3]

o BLD Pharm: A supplier of a wide range of chemical products, including 2,4,5,6-
Tetrachloropyrimidine, for research and development.[8]

o Chem-Impex International: A supplier of fine chemicals and intermediates, offering 2,4,5,6-
Tetrachloropyrimidine with a purity of > 98% (GC).[1]

o CP Lab Safety: A distributor of laboratory chemicals, providing 2,4,5,6-
Tetrachloropyrimidine with a minimum purity of 98% (GC).[5]

o ChemicalBook: An online platform that lists multiple suppliers of 2,4,5,6-
Tetrachloropyrimidine, offering a range of purities and quantities.[9]

Comparative Analysis of Supplier Specifications
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Supplier/Distributo . . Available
Purity Specification . Notes
r Quantities

Established supplier

TCI America (via _
>98.0% (GC)[6] Research to bulk with a strong

Fisher Scientific) o
distribution network.
Santa Cruz N N Focus on life science
) Not specified Research quantities o
Biotechnology research applications.
Offers a broad
BLD Pharm Not specified Research to bulk portfolio of chemical
products.
Supplier of fine
Chem-Impex

=>98% (GCO)[1] Not specified chemicals and

intermediates.

International

) N Distributor of
CP Lab Safety min 98% (GC)[5] Gram quantities )
laboratory chemicals.

Note: This table is based on publicly available information and may not be exhaustive. It is
recommended to contact suppliers directly for the most up-to-date specifications and
availability.

Technical Guide to Procurement and Quality
Assessment

A systematic approach to supplier qualification and incoming quality control is essential to
ensure the consistent quality of 2,4,5,6-Tetrachloropyrimidine.

Step-by-Step Supplier Qualification Protocol

« Initial Screening: Identify potential suppliers based on their product specifications, scale-up
capabilities, and reputation in the industry.

¢ Request for Information (RFI): Contact shortlisted suppliers to request detailed product
information, including a sample CoA, SDS, and information on their quality management
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system.

o Sample Evaluation: Obtain a sample from the most promising supplier(s) for in-house quality
control testing.

o Analytical Testing: Perform a comprehensive analysis of the sample to verify its identity,
purity, and impurity profile using the methods outlined in the following section.

o Supplier Audit (for large-scale supply): For critical applications and large-volume
procurement, consider conducting an audit of the supplier's manufacturing facility to assess
their quality systems and manufacturing processes.

o Approval and Monitoring: Once a supplier is approved, establish a program for ongoing
monitoring of their product quality through batch-to-batch testing.

Recommended Analytical Methods for Quality Control

The following analytical techniques are recommended for the quality control of 2,4,5,6-
Tetrachloropyrimidine:

 |dentity:

o Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): To confirm the chemical
structure.

o Mass Spectrometry (MS): To confirm the molecular weight.
e Purity:

o Gas Chromatography (GC) with Flame lonization Detection (FID): To determine the purity
and quantify impurities.

e Physical Properties:
o Melting Point: As an indicator of purity.

o Appearance: Visual inspection for color and form.
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Caption: Quality control workflow for incoming 2,4,5,6-Tetrachloropyrimidine.

Handling, Storage, and Safety Considerations

Proper handling and storage are crucial for maintaining the quality and ensuring the safety of

2,4,5,6-Tetrachloropyrimidine.

e Handling:

o Handle in a well-ventilated area, preferably in a fume hood.

o Use appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat.[10]

o Storage:

o Store in a tightly sealed container in a cool, dry place.[10] Some suppliers recommend

storage at 2-8°C.[1][8]
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o Protect from moisture, as the compound is moisture-sensitive and can undergo hydrolysis.
[11]

o Store under an inert atmosphere (e.g., argon) to prevent degradation.[5]

o Safety:

o Consult the Safety Data Sheet (SDS) provided by the supplier for detailed information on
hazards, first-aid measures, and disposal.

Conclusion

The selection of a reliable commercial supplier for 2,4,5,6-Tetrachloropyrimidine is a critical
step in the research and development of new pharmaceuticals and agrochemicals. By
implementing a robust supplier qualification process, conducting thorough in-house quality
control, and adhering to best practices for handling and storage, researchers and drug
development professionals can ensure the quality and consistency of this vital building block,
thereby enhancing the reliability and success of their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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